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Compound of Interest

Compound Name: 3-Aminoisonicotinic acid

Cat. No.: B021587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Aminoisonicotinic acid (CAS No: 7579-20-6), a vital building block in pharmaceutical and

chemical synthesis. The following sections detail its Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) characteristics, offering a foundational dataset for

its identification, characterization, and application in research and development.

Molecular Structure and Properties
IUPAC Name: 3-Aminopyridine-4-carboxylic acid

Synonyms: 3-Amino-4-pyridinecarboxylic acid

Chemical Formula: C₆H₆N₂O₂

Molecular Weight: 138.12 g/mol

Spectroscopic Data
The following tables summarize the key spectroscopic data obtained for 3-Aminoisonicotinic
acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR Data

A proton NMR spectrum of 3-Aminoisonicotinic acid was reported in DMSO-d₆.[1] The

observed chemical shifts (δ) in parts per million (ppm) and their corresponding assignments are

presented in Table 1.

Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Number of
Protons

Assignment

8.21 s - 1H H-2

7.73 d 5.1 1H H-6

7.46 d 5.1 1H H-5

Table 1: ¹H NMR Spectroscopic Data for 3-Aminoisonicotinic acid in DMSO-d₆.

¹³C NMR Data

Experimentally determined ¹³C NMR data for 3-Aminoisonicotinic acid was not available in

the public resources searched.

Infrared (IR) Spectroscopy
The condensed phase IR spectrum for 3-Aminoisonicotinic acid is available through the

NIST WebBook.[2] Key absorption bands and their corresponding functional group vibrations

are summarized in Table 2.
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Wavenumber (cm⁻¹) Intensity Assignment

~3400-3200 Strong, Broad N-H stretching (Amino group)

~3200-2500 Very Broad
O-H stretching (Carboxylic

acid)

~1700-1680 Strong
C=O stretching (Carboxylic

acid)

~1620-1580 Medium-Strong
N-H bending (Amino group),

C=C stretching (Aromatic ring)

~1400-1300 Medium
C-N stretching (Amino group),

O-H bending (Carboxylic acid)

~1250-1200 Medium
C-O stretching (Carboxylic

acid)

Table 2: Key IR Absorption Bands for 3-Aminoisonicotinic acid.

Mass Spectrometry (MS)
The electron ionization (EI) mass spectrum of 3-Aminoisonicotinic acid is available from the

NIST Chemistry WebBook.[3] The key fragments and their relative intensities are presented in

Table 3.

m/z Relative Intensity (%) Assignment

138 ~100 [M]⁺ (Molecular Ion)

121 ~80 [M-OH]⁺

93 ~60 [M-COOH]⁺

66 ~40
Fragmentation of the pyridine

ring

Table 3: Mass Spectrometry Data (Electron Ionization) for 3-Aminoisonicotinic acid.
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Experimental Protocols
The following sections describe generalized experimental protocols for obtaining the

spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A sample of 3-Aminoisonicotinic acid (typically 5-10 mg) is dissolved in a suitable deuterated

solvent, such as DMSO-d₆, in a standard 5 mm NMR tube. The spectrum is recorded on a 200

MHz or higher field NMR spectrometer. For ¹H NMR, the spectral width is typically set from 0 to

15 ppm. For ¹³C NMR, the spectral width is typically set from 0 to 220 ppm. Chemical shifts are

referenced to the residual solvent peak.

Infrared (IR) Spectroscopy
For a solid sample like 3-Aminoisonicotinic acid, the IR spectrum can be obtained using the

KBr pellet method. A small amount of the sample (1-2 mg) is ground with anhydrous potassium

bromide (KBr) (100-200 mg) to a fine powder. This mixture is then pressed under high pressure

to form a transparent pellet. The IR spectrum is recorded using a Fourier Transform Infrared

(FTIR) spectrometer, typically over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)
Electron Ionization (EI) mass spectrometry is a common technique for volatile and thermally

stable compounds. The solid sample is introduced into the ion source of the mass spectrometer

via a direct insertion probe. The sample is heated to induce vaporization and then bombarded

with a beam of high-energy electrons (typically 70 eV). This causes ionization and

fragmentation of the molecule. The resulting ions are then separated by their mass-to-charge

ratio (m/z) by a mass analyzer and detected.

Workflow for Spectroscopic Analysis
The logical workflow for the spectroscopic characterization of a chemical compound like 3-
Aminoisonicotinic acid is depicted in the following diagram.
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General Workflow for Spectroscopic Analysis
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Workflow for Spectroscopic Analysis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Profile of 3-Aminoisonicotinic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021587#spectroscopic-data-of-3-aminoisonicotinic-
acid-nmr-ir-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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